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For Researchers, Scientists, and Drug Development Professionals

Introduction

(2)-GW5074 is a potent and selective, cell-permeable inhibitor of c-Raf kinase, a critical
component of the mitogen-activated protein kinase (MAPK) signaling cascade.[1][2] This
pathway plays a central role in regulating cellular processes such as proliferation,
differentiation, and survival.[3] Dysregulation of the Raf/MEK/ERK pathway is a hallmark of
many human cancers, making it a key target for therapeutic intervention. (Z2)-GW5074 serves
as an invaluable chemical tool for dissecting the intricate mechanisms of Raf signaling and for
investigating the effects of its inhibition. This guide provides an in-depth overview of (2)-
GW5074, including its biochemical properties, experimental protocols for its use, and a
discussion of the paradoxical activation phenomenon associated with some Raf inhibitors.

Data Presentation
Kinase Selectivity Profile of (Z)-GW5074

(Z2)-GW5074 exhibits high potency and selectivity for c-Raf. The following table summarizes the
inhibitory activity of (2)-GW5074 against c-Raf and a panel of other kinases, demonstrating its
specificity.
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Kinase Target IC50 (nM) Fold Selectivity vs. c-Raf
c-Raf 9 1
CDK1 >1000 >111
CDK2 >1000 >111
c-Src >1000 >111
ERK2 >1000 >111
MEK1 >1000 >111
p38 >1000 >111
Tie2 >1000 >111
VEGFR2 >1000 >111
c-Fms >1000 >111
JNK1 >1000 >111
JNK2 >1000 >111
JNK3 >1000 >111
MKK6 >1000 >111
MKK?7 >1000 >111

Data compiled from multiple sources.[1][2][4][5]

Signaling Pathways

The canonical Raf/MEK/ERK signaling pathway is a primary focus of studies utilizing (Z)-
GW5074.
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Preparation

Prepare reaction mix:
- c-Raf Reaction Analysis
- MEK1 substrate

- Buffer
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Prepare (2)-GW5074 dilutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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